![molecular formula C17H15FN4O2 B6580822 1-(4-fluorophenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide CAS No. 1207010-67-0](/img/structure/B6580822.png)
1-(4-fluorophenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Fluorophenyl)-N-[(2-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide, also known as FMTC, is an organic compound belonging to the class of triazole derivatives. It is a white crystalline solid that is soluble in ethanol and other organic solvents. It is a versatile molecule with a wide range of applications in the chemical and pharmaceutical industries.
Scientific Research Applications
- Studies have focused on its role in modulating cellular processes, including inflammation, cell proliferation, and apoptosis. By understanding its interactions with proteins, scientists aim to develop targeted therapies for diseases like cancer, neurodegenerative disorders, or infectious diseases .
- By assessing its minimum inhibitory concentration (MIC) and mechanism of action, scientists aim to identify potential antibiotics or antifungal agents. Such compounds could combat drug-resistant strains and improve treatment options .
- Researchers use it as a chemical probe to explore protein function, validate drug targets, and dissect signaling pathways. Its unique structure allows precise labeling and visualization of cellular components .
- Applications include protein labeling, drug delivery systems, and surface modification for biosensors. The compound’s stability and selectivity make it an attractive candidate for click reactions .
- By modifying surfaces with this compound, scientists enhance properties such as hydrophobicity, adhesion, or biocompatibility. Potential applications include drug-eluting stents, sensors, or smart materials .
- These compounds allow precise spatiotemporal control over biological processes. Applications range from optogenetics to drug release triggered by light, offering new avenues for therapeutic interventions .
Medicinal Chemistry and Drug Development
Antimicrobial Properties
Chemical Biology and Proteomics
Click Chemistry and Bioconjugation
Materials Science and Surface Modification
Photopharmacology and Light-Responsive Compounds
Mechanism of Action
Target of Action
A similar compound has been identified as a selective nonpeptide neurotensin receptor type 2 . Neurotensin receptors are known to play a role in the regulation of dopamine pathways in the brain.
Result of Action
If it acts on neurotensin receptor type 2, it could potentially influence the function of dopamine pathways in the brain .
properties
IUPAC Name |
1-(4-fluorophenyl)-N-[(2-methoxyphenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN4O2/c1-24-16-5-3-2-4-12(16)10-19-17(23)15-11-22(21-20-15)14-8-6-13(18)7-9-14/h2-9,11H,10H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSYTYRPKZAMTMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C2=CN(N=N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-fluorophenyl)-N-(2-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.